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Compound of Interest

Compound Name: 2-Amino-5-methylphenol

Cat. No.: B193566 Get Quote

This technical guide provides a comprehensive overview of 2-Amino-5-methylphenol, also

known as 6-Amino-m-cresol, for researchers, scientists, and professionals in drug

development. It covers the compound's synonyms, chemical properties, synthesis, and key

applications, with a focus on its role as a precursor to bioactive molecules. Detailed

experimental protocols and visual representations of synthetic and signaling pathways are

included to facilitate laboratory application and further research.

Chemical Identity and Properties
2-Amino-5-methylphenol is an aromatic organic compound incorporating both an amino and a

hydroxyl functional group, making it a versatile intermediate in chemical synthesis.

Synonyms
The compound is known by several alternative names in scientific literature and commercial

catalogs.

Synonym CAS Number

6-Amino-m-cresol 2835-98-5

2-Hydroxy-4-methylaniline 2835-98-5

4-Amino-3-hydroxytoluene 2835-98-5

5-methyl-2-aminophenol 2835-98-5
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Physicochemical Data
A summary of the key physicochemical properties of 2-Amino-5-methylphenol is provided

below.

Property Value

Molecular Formula C₇H₉NO

Molecular Weight 123.15 g/mol [1][2][3]

Appearance White to brown crystalline powder[4]

Melting Point 159-162 °C[5][6]

Solubility Sparingly soluble in water.

CAS Number 2835-98-5[1][2][3]

Synthesis of 2-Amino-5-methylphenol
A common and efficient method for the synthesis of 2-Amino-5-methylphenol is the catalytic

reduction of the corresponding nitro compound, 5-methyl-2-nitrophenol.[7][8]

Experimental Protocol: Catalytic Hydrogenation
This protocol details the reduction of 5-methyl-2-nitrophenol to 2-Amino-5-methylphenol using

palladium on carbon (Pd/C) as a catalyst.[7]

Materials:

5-methyl-2-nitrophenol

Methanol (MeOH)

10% Palladium on activated carbon (Pd/C)

Hydrogen gas (H₂)

Celite or diatomaceous earth

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b193566?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10050641/
https://www.sigmaaldrich.com/US/en/product/aldrich/144916
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methylphenol
https://pubmed.ncbi.nlm.nih.gov/18097569/
https://applications.emro.who.int/imemrf/Baqai_J_Health_Sci/Baqai_J_Health_Sci_2016_19_1_51_57.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3149379/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10050641/
https://www.sigmaaldrich.com/US/en/product/aldrich/144916
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methylphenol
https://www.benchchem.com/product/b193566?utm_src=pdf-body
https://www.benchchem.com/product/b193566?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21558757/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8201375/
https://www.benchchem.com/product/b193566?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21558757/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, etc.)

Filtration apparatus

Procedure:

In a round-bottom flask, dissolve 1.0 g (6.53 mmol) of 5-methyl-2-nitrophenol in 10 mL of

methanol at room temperature (23 °C).

To this solution, carefully add 400 mg of 10% Pd/C catalyst.

Deoxygenate the reaction mixture by placing it under a vacuum and then purging the system

with hydrogen gas. A balloon filled with hydrogen can be used to maintain a hydrogen

atmosphere.

Stir the reaction mixture vigorously for 5 hours under the hydrogen atmosphere.

Upon completion of the reaction, filter the mixture through a pad of Celite or diatomaceous

earth to remove the Pd/C catalyst.

Wash the filter pad with an additional 100 mL of methanol to ensure all the product is

collected.

Combine the filtrates and concentrate the solution under reduced pressure to yield 2-Amino-
5-methylphenol. The expected yield is approximately 801 mg (100%).[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b193566?utm_src=pdf-body
https://www.benchchem.com/product/b193566?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21558757/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 2-Amino-5-methylphenol

Starting Material

Reaction Conditions

Product

5-methyl-2-nitrophenol

H2, 10% Pd/C

Reduction

Methanol

5 hours

2-Amino-5-methylphenol

Click to download full resolution via product page

A flowchart illustrating the synthesis of 2-Amino-5-methylphenol.

Applications in Synthesis
2-Amino-5-methylphenol serves as a key intermediate in the synthesis of various molecules,

including Schiff bases and bioactive heterocyclic compounds.
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Synthesis of Tridentate Schiff Base Ligands
2-Amino-5-methylphenol is utilized in the synthesis of tridentate Schiff base ligands, which

are important in coordination chemistry and catalysis.[2][5]

General Experimental Protocol:

Dissolve 2-Amino-5-methylphenol in a suitable solvent, such as ethanol.

In a separate flask, dissolve an equimolar amount of a corresponding aldehyde or ketone

(e.g., salicylaldehyde or a derivative) in the same solvent.

Add the aldehyde/ketone solution dropwise to the 2-Amino-5-methylphenol solution with

constant stirring.

The reaction mixture is typically refluxed for several hours to ensure the completion of the

condensation reaction.

The resulting Schiff base may precipitate upon cooling and can be isolated by filtration,

washed with a cold solvent, and dried.

Preparation of 2-amino-4,4α-dihydro-4α,7-dimethyl-3H-
phenoxazine-3-one
2-Amino-5-methylphenol is a precursor to the antitumor agent 2-amino-4,4α-dihydro-4α,7-

dimethyl-3H-phenoxazine-3-one (Phx-1).[9] The synthesis involves a reaction with hemoglobin.

[2]

Experimental Protocol Outline:

Bovine hemolysates are reacted with 2-Amino-5-methylphenol.[9]

The hemoglobin and other proteins are denatured and removed using methanol.[9]

The reaction products are concentrated.[9]

Purification is achieved via column chromatography (e.g., using Sephadex) to yield Phx-1.[9]
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Synthetic Applications of 2-Amino-5-methylphenol

Schiff Base Synthesis Phenoxazinone Synthesis

2-Amino-5-methylphenol

Aldehyde/Ketone

Condensation

Bovine Hemolysate

Reaction

Tridentate Schiff Base 2-amino-4,4α-dihydro-4α,7-dimethyl-3H-phenoxazine-3-one
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Proposed Signaling Pathway of Phx-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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